molecular formula C15H14O5 B8504376 7-Acetoxy-6-allyl-8-methoxycoumarin CAS No. 5307-54-0

7-Acetoxy-6-allyl-8-methoxycoumarin

Cat. No.: B8504376
CAS No.: 5307-54-0
M. Wt: 274.27 g/mol
InChI Key: LGOQEBIXXUMRQH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Acetoxy-6-allyl-8-methoxycoumarin is a useful research compound. Its molecular formula is C15H14O5 and its molecular weight is 274.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

5307-54-0

Molecular Formula

C15H14O5

Molecular Weight

274.27 g/mol

IUPAC Name

(8-methoxy-2-oxo-6-prop-2-enylchromen-7-yl) acetate

InChI

InChI=1S/C15H14O5/c1-4-5-10-8-11-6-7-12(17)20-14(11)15(18-3)13(10)19-9(2)16/h4,6-8H,1,5H2,2-3H3

InChI Key

LGOQEBIXXUMRQH-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC1=C(C=C2C=CC(=O)OC2=C1OC)CC=C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2.32g. (0.010 mole) of 6-allyl-7-hydroxy-8-methoxycoumarin in 8 ml. of chloroform was treated with 4.5 ml. of acetic anhydride/pyridine, 1:2. The reactants were stirred at 25° for 2.0 hours and then partitioned between 1N HCl/methylene chloride. The aqueous phase was further extracted with methylene chloride. The organic extracts were combined, dried over sodium sulfate, and evaporated to afford pure 7-acetoxy-6-allyl-8-methoxycoumarin as a white solid, mp 101°-102°. Recrystallization from ethanol afforded an analytical sample, mp 102°-103°.
Name
6-allyl-7-hydroxy-8-methoxycoumarin
Quantity
0.01 mol
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reactant
Reaction Step One
Name
acetic anhydride pyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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